Cas no 1196157-42-2 (5,7-Dichloro-1H-pyrazolo4,3-dpyrimidine)

• Product Name: 5,7-Dichloro-1H-pyrazolo4,3-dpyrimidine
• CAS No: 1196157-42-2
• MF: C₅H₂Cl₂N₄
• MW: 189.002177715302
• MDL: MFCD09909759
• CID: 1015728
• PubChem ID: 53312459
• Update Time: 2025-06-10

5,7-Dichloro-1H-pyrazolo4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine
• PubChem24195
• PubChem20634
• 3391AA
• NE64174
• HP23513
• AB54863
• AK113079
• AB1008335
• 1H-Pyrazolo[4,3-d]pyrimidine, 5,7-dichloro-
• DS-6090
• MFCD09909759
• 1934626-17-1
• F10219
• 5,7-Dichloro-2H-pyrazolo[4,3-d]pyrimidine
• DTXSID30693409
• SCHEMBL25805641
• AKOS006313997
• DB-061599
• SY038174
• AMY15274
• 1196157-42-2
• CS-W007255
• 5,7-Dichloro-1H-pyrazolo4,3-dpyrimidine

• MDL： MFCD09909759
• Inchi： 1S/C5H2Cl2N4/c6-4-3-2(1-8-11-3)9-5(7)10-4/h1H,(H,8,11)
• InChI Key： VZKKWJMYABEAEE-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN2)N=C(N=1)Cl

Computed Properties

• Exact Mass: 187.9656515g/mol
• Monoisotopic Mass: 187.9656515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.8

Experimental Properties

• Density: 1.792

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on 5,7-Dichloro-1H-pyrazolo4,3-dpyrimidine

Introduction to 5,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine (CAS No. 1196157-42-2)

5,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine, identified by its CAS number 1196157-42-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of chlorine substituents at the 5th and 7th positions enhances its reactivity and functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 5,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine consists of two fused rings: a pyrazole ring and a pyrimidine ring. This bicyclic system provides a rich array of hydrogen bonding and stacking interactions, which are critical for binding to biological targets. The chlorine atoms introduce electrophilic centers, facilitating nucleophilic substitution reactions that are pivotal in drug discovery and development. These features have made this compound a cornerstone in the design of novel therapeutic agents.

In recent years, 5,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine has been investigated for its potential applications in oncology, immunology, and anti-inflammatory therapies. Its ability to modulate key biological pathways has been highlighted in several preclinical studies. For instance, research indicates that derivatives of this compound can interact with enzymes and receptors involved in cell proliferation and differentiation. The chlorine substituents play a crucial role in these interactions by enhancing binding affinity and selectivity.

One of the most compelling aspects of 5,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine is its role as a key intermediate in the synthesis of small-molecule inhibitors. These inhibitors have shown promise in targeting diseases such as cancer and autoimmune disorders. The pyrazolopyrimidine core is particularly well-suited for designing molecules that can disrupt aberrant signaling pathways associated with these conditions. The versatility of this scaffold allows for the creation of structurally diverse analogs with tailored pharmacological profiles.

Recent advancements in computational chemistry have further enhanced the utility of 5,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing a rational basis for structure-activity relationship (SAR) analysis. These studies have guided the optimization of lead compounds towards improved efficacy and reduced toxicity. The integration of experimental data with computational predictions has been instrumental in accelerating the drug discovery process.

The synthesis of 5,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine involves multi-step organic reactions that highlight its synthetic accessibility. The chlorination step at the 5th and 7th positions is particularly critical and can be achieved through various methodologies, including electrophilic aromatic substitution reactions. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further functionalization.

In conclusion, 5,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine (CAS No. 1196157-42-2) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and reactivity make it an invaluable tool in pharmaceutical research. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a pivotal role in addressing unmet medical needs.